Cas no 1314726-23-2 (1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine)

• Product Name: 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine
• CAS No: 1314726-23-2
• MF: C₉H₈ClF₂N
• MW: 203.616328239441
• CID: 5991597
• PubChem ID: 84777566
• Update Time: 2025-06-09

1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine
• EN300-1981503
• 1314726-23-2

• Inchi： 1S/C9H8ClF2N/c10-5-1-2-6(11)7(8(5)12)9(13)3-4-9/h1-2H,3-4,13H2
• InChI Key： GQVUYRKJRCJXPV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1(CC1)N)F

Computed Properties

• Exact Mass: 203.0313333g/mol
• Monoisotopic Mass: 203.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine

Introduction to 1-(3-Chloro-2,6-difluorophenyl)cyclopropan-1-amine (CAS No. 1314726-23-2)

1-(3-Chloro-2,6-difluorophenyl)cyclopropan-1-amine (CAS No. 1314726-23-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropane derivatives and is characterized by its 3-chloro-2,6-difluorophenyl substituent, which imparts distinct chemical and biological activities.

The synthesis of 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine involves a series of well-defined chemical reactions, including the formation of the cyclopropane ring and the introduction of the chloro and difluoro substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In terms of its biological activity, 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine has been extensively studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are crucial in many physiological processes and are often targeted in drug discovery. Studies have shown that this compound can exhibit selective binding to specific GPCRs, making it a promising lead for the development of novel therapeutic agents.

Recent research has also explored the potential of 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective effects in cellular models of Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and inflammation pathways, which are key contributors to neurodegeneration.

Beyond its potential in neurological disorders, 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate ion channels has been investigated for potential applications in pain management and cardiovascular diseases.

The safety profile of 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have generally shown favorable results, with no significant adverse effects observed at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(3-chloro-2,6-difluorophenyl)cyclopropan-1-amine (CAS No. 1314726-23-2) represents an intriguing compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.